Cas no 71712-33-9 ( )
structure
Product Name:
CAS No:71712-33-9
MF:C17H16O3
MW:268.307145118713
CID:976683
PubChem ID:336366
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-6-(1-phenylprop-2-enyl)-1,3-benzodioxole
- AC1L7JHJ
- NSC350132
- NSC-350132
- DTXSID20319767
- SCHEMBL11089475
- 5-Methoxy-6-(1-phenylprop-2-en-1-yl)-2H-1,3-benzodioxole
- 71712-33-9
-
-
- Inchi： 1S/C17H16O3/c1-3-13(12-7-5-4-6-8-12)14-9-16-17(20-11-19-16)10-15(14)18-2/h3-10,13H,1,11H2,2H3
- InChI Key： RZMZDKJSCCQYNY-UHFFFAOYSA-N
- SMILES： O1COC2=CC(=C(C=C12)C(C=C)C1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 268.10998
- Monoisotopic Mass: 268.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
- LogP: 3.74180
Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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